N-(3-methoxyphenyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C21H21N5O5/c1-30-16-8-6-15(7-9-16)24-10-11-25-19(28)20(29)26(23-21(24)25)13-18(27)22-14-4-3-5-17(12-14)31-2/h3-9,12H,10-11,13H2,1-2H3,(H,22,27)
• InChI Key: SBSORFLFTJNNFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C21H21N5O5
• Molecular Weight: 423.4 g/mol

Description

N-(3-methoxyphenyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H21N5O5 and its molecular weight is 423.429. The purity is usually 95%.
BenchChem offers high-quality N-(3-methoxyphenyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methoxyphenyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Cyclooxygenase Inhibitory Activity : Some derivatives of this compound, specifically those containing a 4-methoxyphenyl group, have shown strong inhibitory activity on the COX-2 enzyme. This suggests potential applications in areas related to inflammation and pain management (Ertas et al., 2022).

• Anticancer and Antimicrobial Activity : Certain analogs of this compound, such as N-(3-methoxyphenyl)-2-(4-(3-methyl-[1,2,4]triazolo[3,4-a]phthalazin-6-yl)phenyl) acetamide, have demonstrated activity against cancer cell lines and also exhibited antimicrobial properties (Kumar et al., 2019).

• Cytotoxic Activity : Derivatives of this compound have shown varying degrees of cytotoxic activity against different cancer cell lines, indicating potential utility in cancer research (Akbarzadeh et al., 2015).

• Corrosion Inhibition : Research has also explored the use of triazine derivatives as corrosion inhibitors for steel in acidic mediums. This application is significant in industrial settings to prevent material degradation (Yadav et al., 2015).

• COX Inhibitory and Analgesic Agents : Novel derivatives related to this compound have been synthesized and evaluated for their COX inhibitory and analgesic activities, showing promising results in this area (Abu‐Hashem et al., 2020).

• Synthesis of β-Lactam Antibiotics : This compound has also been utilized in the synthesis of key intermediates for the production of β-lactam antibiotics, highlighting its role in pharmaceutical manufacturing (Cainelli et al., 1998).